4-Chloro-2-(piperidin-1-yl)pyrimidine
Cat. No. B511755
M. Wt: 197.66g/mol
InChI Key: DFNTXDDYVXGSLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:16]1[O:17][CH2:18][CH2:19][O:20][CH2:21]1.[CH3:9][N:10]1[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15]1.[Cl:1][c:2]1[n:3][cH:4][cH:5][c:6]([Cl:8])[n:7]1>>[c:2]1([N:10]2[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15]2)[n:3][cH:4][cH:5][c:6]([Cl:8])[n:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
|
Smiles
|
C1COCCO1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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CN1CCCCC1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1ccnc(Cl)n1
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
Clc1ccnc(N2CCCCC2)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
